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Compound of Interest

Compound Name: Methyl sinapate

Cat. No.: B126888 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides immediate and

essential safety protocols for Methyl sinapate, a hydroxycinnamic acid.

Chemical and Physical Properties of Methyl Sinapate

Property Value

Molecular Formula C₁₂H₁₄O₅[1]

Molecular Weight 238.24 g/mol [1]

Appearance Powder

CAS Number 20733-94-2[1]

Hazard Identification and Classification

Methyl sinapate is classified under the Globally Harmonized System (GHS) with the following

hazards:

Skin Irritation (Category 2): Causes skin irritation.[1]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1]
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Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory

irritation.[1]

There is no specific Permissible Exposure Limit (PEL) established by OSHA for Methyl
sinapate.[2][3][4] Therefore, it is crucial to handle it with care, following standard laboratory

safety protocols to minimize exposure.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is the first line of defense against chemical exposure. The following

table summarizes the recommended PPE for handling Methyl sinapate.

PPE Category Recommended Equipment

Eye and Face Protection

Chemical safety goggles or safety glasses with

side shields. A face shield should be used if

there is a risk of splashing.

Hand Protection

Chemically resistant gloves (e.g., nitrile,

neoprene). Always inspect gloves for integrity

before use.

Body Protection

A laboratory coat should be worn at all times.

For larger quantities or when there is a

significant risk of spillage, a chemical-resistant

apron or coveralls are recommended.

Respiratory Protection

Work in a well-ventilated area, preferably under

a chemical fume hood. If ventilation is

inadequate, a NIOSH-approved respirator with

an appropriate cartridge for organic vapors

should be used.

Operational Plan: From Handling to Disposal
A clear, step-by-step operational plan ensures that Methyl sinapate is handled safely

throughout its lifecycle in the laboratory.

1. Engineering Controls and Work Practices
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Always handle Methyl sinapate in a well-ventilated area, preferably within a certified

chemical fume hood.

Use the smallest quantity of the chemical necessary for the experiment.

Avoid the formation of dust and aerosols.

Keep containers tightly closed when not in use.

Wash hands thoroughly with soap and water after handling.

Do not eat, drink, or smoke in the laboratory.

2. Storage

Store in a cool, dry, and well-ventilated area away from incompatible materials.

Keep the container tightly sealed.

Long-term storage is recommended at -20°C.[5]

3. Spill Management

In the event of a spill:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

For small spills, absorb the material with an inert absorbent (e.g., sand, vermiculite) and

place it in a sealed container for disposal.

For large spills, follow your institution's emergency procedures.

Ventilate the area and wash the spill site after material pickup is complete.

4. First Aid Measures
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Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek medical attention.

5. Disposal Plan

Dispose of Methyl sinapate waste in accordance with all applicable federal, state, and local

regulations.[6][7]

Waste material should be collected in a designated, labeled, and sealed container.

Do not mix with other waste streams unless compatibility has been established.

Consult with your institution's environmental health and safety (EHS) office for specific

disposal guidance.

Experimental Workflow and Safety Checkpoints
The following diagram illustrates a typical experimental workflow for using Methyl sinapate,

with integrated safety checkpoints.
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Experimental Workflow for Methyl Sinapate Handling
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Caption: A flowchart outlining the key steps and safety considerations for handling Methyl
sinapate in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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